2,4-dimethoxy-5-nitro-6-(D-ribitylamino)pyrimidine
Overview
Description
2,4-Dimethoxy-5-nitro-6-(D-ribitylamino)pyrimidine, also known as 2,4-DNP-6-RA, is a chemical compound composed of nitrogen, oxygen, and carbon atoms. It has been used in various scientific research applications, as a reagent in organic synthesis, and as a building block for other compounds.
Scientific Research Applications
2,4-dimethoxy-5-nitro-6-(D-ribitylamino)pyrimidine has a wide range of scientific research applications. It has been used as a reagent in organic synthesis, as a building block for other compounds, and as a substrate for enzyme-catalyzed reactions. It has also been used in the study of enzyme kinetics, as a fluorescent probe for studying enzyme-substrate interactions, and as a tool for studying protein-protein interactions.
Mechanism of Action
2,4-dimethoxy-5-nitro-6-(D-ribitylamino)pyrimidine is an inhibitor of the enzyme ribonuclease H, which is involved in the processing of RNA molecules. It binds to the active site of the enzyme, blocking the enzyme’s ability to cleave RNA molecules. This inhibition is reversible, and the enzyme can be reactivated by the addition of a reducing agent.
Biochemical and Physiological Effects
2,4-dimethoxy-5-nitro-6-(D-ribitylamino)pyrimidine has been shown to have a variety of biochemical and physiological effects. In laboratory studies, it has been shown to inhibit the growth of bacteria, fungi, and viruses. It has also been shown to inhibit the growth of cancer cells, and has been used in the study of the effects of oxidative stress on cells.
Advantages and Limitations for Lab Experiments
2,4-dimethoxy-5-nitro-6-(D-ribitylamino)pyrimidine is a useful reagent for laboratory experiments, due to its low cost and ease of synthesis. However, it is also a toxic compound, and should be handled with caution. Additionally, it is not water-soluble, and must be dissolved in a suitable solvent before use.
Future Directions
There are a number of potential future directions for the use of 2,4-dimethoxy-5-nitro-6-(D-ribitylamino)pyrimidine. It could be used to study the effects of oxidative stress on different cell types, or to identify new inhibitors of ribonuclease H. It could also be used to study the effects of different environmental conditions on the growth and development of bacteria, fungi, and viruses. Additionally, it could be used in the development of new drugs and therapies, or to study the effects of different compounds on the human body.
properties
IUPAC Name |
(2R,3S,4S)-5-[(2,6-dimethoxy-5-nitropyrimidin-4-yl)amino]pentane-1,2,3,4-tetrol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N4O8/c1-22-10-7(15(20)21)9(13-11(14-10)23-2)12-3-5(17)8(19)6(18)4-16/h5-6,8,16-19H,3-4H2,1-2H3,(H,12,13,14)/t5-,6+,8-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZDWTHYMTWORIC-BBVRLYRLSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=NC(=C1[N+](=O)[O-])NCC(C(C(CO)O)O)O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=NC(=NC(=C1[N+](=O)[O-])NC[C@@H]([C@@H]([C@@H](CO)O)O)O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18N4O8 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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